2-Chloro-4-fluorophenylacetone
Overview
Description
2-Chloro-4-fluorophenylacetone, often abbreviated as CFA, is an organic compound with the molecular formula C9H8ClFO . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The empirical formula of this compound is C9H8ClFO, and its molecular weight is 186.61 . The SMILES string for this compound is CC(=O)Cc1ccc(F)cc1Cl .Physical and Chemical Properties Analysis
The molecular weight of this compound is 186.61 g/mol . Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the resources.Scientific Research Applications
Reactivity and Spectral Analysis
Studies have investigated the reactivity and spectral characteristics of halogenated phenylacetic acids, which share structural similarities with 2-Chloro-4-fluorophenylacetone. These investigations provide insights into the molecular properties, including reactivity, acidity, and vibrational spectra, which are crucial for designing synthetic pathways and understanding interaction mechanisms in various chemical contexts (Srivastava et al., 2015).
Crystal Structure and Molecular Interaction
Research on compounds like 2-(4-fluorophenoxy) acetic acid, synthesized from halogenated phenols, focuses on their crystal structure and molecular interactions. These studies are essential for material science and pharmaceutical applications, providing a foundation for developing new materials and drugs with specific properties (Prabhuswamy et al., 2021).
Detection and Quantification of Chemical Species
The development of chemodosimeters for sensitive detection of specific ions or molecules in environmental or biological samples utilizes the unique reactivity of fluorinated and chlorinated compounds. These studies contribute to environmental monitoring and biomedical diagnostics (Yang et al., 2009).
Organic Synthesis and Functional Materials
Research into the synthesis of fluorine-bearing compounds with potential analgesic and anti-inflammatory properties highlights the medicinal chemistry applications of halogenated acetones. Such studies are instrumental in drug development, exploring the therapeutic potential of new chemical entities (Deshpande & Pai, 2012).
Environmental Fate and Pollutant Metabolism
Investigations into the fate of halogenated phenols in plant systems using NMR techniques offer valuable insights into the environmental behavior of pollutants. Understanding how plants metabolize and sequester these compounds can inform strategies for pollution mitigation and phytoremediation (Tront & Saunders, 2007).
Safety and Hazards
2-Chloro-4-fluorophenylacetone may cause respiratory irritation, skin irritation, and serious eye irritation . It is advised to use this compound only outdoors or in a well-ventilated area, avoid breathing mist/vapors/spray, and wear protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
1-(2-chloro-4-fluorophenyl)propan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClFO/c1-6(12)4-7-2-3-8(11)5-9(7)10/h2-3,5H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDQMKCMBGINRCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1=C(C=C(C=C1)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70373950 |
Source
|
| Record name | 2-Chloro-4-fluorophenylacetone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70373950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
845781-18-2 |
Source
|
| Record name | 2-Chloro-4-fluorophenylacetone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70373950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2-chloro-4-fluorophenyl)propan-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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